Cas no 1170910-48-1 (N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1170910-48-1
• MF: C₂₁H₂₀N₄O₅S
• MW: 440.472303390503
• CID: 6489594
• Update Time: 2025-08-02

N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide
• N-(1,3-benzodioxol-5-yl)-2-[3-(morpholine-4-carbonyl)-5-thiophen-2-ylpyrazol-1-yl]acetamide

• Inchi： 1S/C21H20N4O5S/c26-20(22-14-3-4-17-18(10-14)30-13-29-17)12-25-16(19-2-1-9-31-19)11-15(23-25)21(27)24-5-7-28-8-6-24/h1-4,9-11H,5-8,12-13H2,(H,22,26)
• InChI Key： ATRSWNPVBUFBIC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CN1C(C2SC=CC=2)=CC(C(N2CCOCC2)=O)=N1

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1170910-48-1)

The compound N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1170910-48-1) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety, a morpholine carbonyl group, and a thiophene-substituted pyrazole core makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel heterocyclic compounds like N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide has surged, driven by advancements in computational chemistry and high-throughput screening. The morpholine and thiophene functionalities are particularly noteworthy, as they are frequently employed in the design of kinase inhibitors and GPCR-targeting agents. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of CAS No. 1170910-48-1 involves multi-step organic reactions, often starting from commercially available benzodioxole derivatives. Key steps include the formation of the pyrazole ring, followed by morpholine incorporation via amide coupling. The presence of the thiophene ring adds to the compound's aromatic character, potentially enhancing its binding affinity to hydrophobic pockets in target proteins. Such synthetic strategies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern medicinal chemistry.

From a pharmacological perspective, N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide exhibits intriguing properties. Preliminary studies suggest it may influence cellular signaling pathways, making it a subject of interest in oncology and inflammation research. The morpholine group, known for its solubility-enhancing effects, could improve the compound's bioavailability—a critical factor in drug development. Additionally, the thiophene moiety may contribute to metabolic stability, addressing a common challenge in small-molecule therapeutics.

Beyond its potential therapeutic applications, CAS No. 1170910-48-1 is also valuable as a research tool. Chemists and biologists utilize it to probe enzyme mechanisms or validate computational models. Its structural complexity makes it an excellent case study for teaching advanced organic synthesis techniques. Furthermore, the compound's benzodioxole and pyrazole components are frequently searched in academic databases, underscoring their importance in fragment-based drug design.

In summary, N-(2H-1,3-benzodioxol-5-yl)-2-3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-ylacetamide represents a fascinating intersection of synthetic chemistry and biomedical research. Its multifaceted structure, featuring morpholine, thiophene, and benzodioxole units, offers numerous opportunities for innovation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of bioactive molecules.